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Compound of Interest

Compound Name: Dimethyl 2-phenylmalonate

CAS No.: 37434-59-6

Cat. No.: B1607057

Get Quote

An In-Depth Technical Guide to the Chemical Properties of Dimethyl 2-Phenylmalonate for

Advanced Research and Pharmaceutical Development

Introduction and Strategic Importance
Dimethyl 2-phenylmalonate is an aromatic malonic ester that serves as a highly versatile and

critical intermediate in advanced organic synthesis. As an active methylene compound, its

strategic importance is rooted in the unique electronic and steric properties conferred by the α-

phenyl group, which modulates the reactivity of the adjacent acidic proton.[1] This guide

provides an in-depth analysis of its chemical properties, synthesis, and reactivity, with a focus

on its practical application in the pharmaceutical industry. For drug development professionals,

understanding the nuances of this reagent is paramount for the rational design of synthetic

pathways, particularly for constructing complex molecular architectures found in therapeutics

such as barbiturates and non-steroidal anti-inflammatory drugs (NSAIDs).[2][3]

Physicochemical and Spectroscopic Profile
The fundamental physical and spectroscopic characteristics of a reagent are critical for its

proper handling, reaction setup, and product characterization.
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Core Physicochemical Properties
The properties of dimethyl 2-phenylmalonate are summarized below. These values are

essential for procedural design, including solvent selection, purification methods (distillation),

and reaction temperature control.

Property Value Source(s)

CAS Number

117-42-0 (Disputed, often

confused; 37434-59-6 is also

cited)

[4][5][6]

Molecular Formula C₁₁H₁₂O₄ [5]

Molecular Weight 208.21 g/mol Calculated

Appearance
Colorless to pale yellow

liquid/oil
[7]

Melting Point 47 to 49 °C [8]

Boiling Point 148 to 152 °C at 10 mmHg [8]

Solubility

Soluble in organic solvents

(e.g., ethanol, ether, benzene);

limited solubility in water.

[7][8]

Note: Data for the closely related diethyl phenylmalonate (CAS 83-13-6) is more abundant and

often used as a proxy. Its properties are: Molar Mass: 236.267 g/mol , Density: 1.096 g/cm³,

Boiling Point: 170–172 °C (14 mmHg), Refractive Index: n20/D 1.491.[9]

Spectroscopic Data
Spectroscopic analysis is the cornerstone of structural verification in organic synthesis. The

expected spectral characteristics for dimethyl 2-phenylmalonate are as follows:
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Spectroscopy Expected Peaks / Signals

¹H NMR
δ ~7.3 ppm (m, 5H, Ar-H), δ ~4.8 ppm (s, 1H, α-

CH), δ ~3.7 ppm (s, 6H, 2 x -OCH₃)

¹³C NMR
δ ~168 ppm (C=O), δ ~135-128 ppm (Ar-C), δ

~58 ppm (α-C), δ ~53 ppm (-OCH₃)

IR (Infrared)

~1735 cm⁻¹ (C=O stretch, ester), ~3000-2850

cm⁻¹ (C-H stretch, aliphatic), ~1600, 1495 cm⁻¹

(C=C stretch, aromatic)

Mass Spec (EI)

Expected fragments for the analogous diethyl

ester include m/z values of 236 (M+), 191, 163,

118, 91.[10] Similar fragmentation would be

expected for the dimethyl ester.

Synthesis and Manufacturing: A Mechanistic
Perspective
The synthesis of α-aryl malonic esters like dimethyl 2-phenylmalonate requires specific

strategies because aryl halides are poor electrophiles for direct SₙAr or alkylation reactions with

dimethyl malonate enolate.[9]

Comparative Synthetic Strategies
The primary challenge is the formation of the phenyl-Cα bond. Two main routes are employed:

Claisen Condensation (Indirect Route): This is the classical and most reliable method. It

involves the Claisen condensation of a phenylacetate ester (e.g., methyl phenylacetate) with

a carbonate or oxalate ester, followed by decarbonylation for the latter.[8][9] This approach

circumvents the difficult direct phenylation of the malonate.

Direct Arylation/Carboxylation (Direct Route): More modern methods may use metal

catalysis (e.g., copper(I) iodide) to facilitate the coupling of an aryl halide with the malonate

enolate.[9] An alternative, innovative approach involves the carboxylation of a benzylsodium

intermediate, which can be formed from chlorobenzene.[8] This method is elegant as it builds

the molecule from simple, inexpensive precursors.
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The direct carboxylation route, as detailed in U.S. Patent 2,881,209, offers a streamlined

process with high yields, making it suitable for industrial-scale production.[8]

Direct Carboxylation Pathway

Chlorobenzene

Phenylsodium

 + Na in Toluene

Benzylsodium

 Metalation of Toluene

Phenylmalonic Acid

 + CO₂ (Carbonation)

Dimethyl 2-phenylmalonate

 Esterification
(+ MeOH, H⁺)

Click to download full resolution via product page

Caption: Workflow for the synthesis of dimethyl 2-phenylmalonate.

Detailed Synthesis Protocol: Direct Carboxylation Route
This protocol is adapted from the process described in U.S. Patent 2,881,209, which

demonstrates an efficient synthesis from chlorobenzene.[8] It is a self-validating system as the
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intermediates are quantitatively formed and directly used in the subsequent step.

Objective: To synthesize dimethyl 2-phenylmalonate in high yield from chlorobenzene.

Materials:

Chlorobenzene

Finely dispersed sodium in toluene

Carbon dioxide (gaseous or solid)

Methanol (absolute)

Hydrochloric acid (or another acid catalyst for esterification)

Benzene (for extraction/separation)

Ethyl ether (for extraction)

Step-by-Step Methodology:

Formation of Phenylsodium: React chlorobenzene with a fine dispersion of sodium metal in

toluene. This reaction proceeds to give a near-quantitative yield of phenylsodium.[8]

Causality: Using a fine dispersion of sodium dramatically increases the surface area,

facilitating the heterogeneous reaction with the liquid chlorobenzene.

Formation of Benzylsodium: The phenylsodium formed in situ immediately and quantitatively

reacts with the toluene solvent in a metalation reaction to produce benzylsodium.[8]

Causality: Phenylsodium is a powerful base, capable of deprotonating the methyl group of

toluene to form the more stable benzyl anion.

Carbonation: The resulting benzylsodium suspension is carbonated under controlled

temperature conditions (e.g., 30-60 °C) by introducing gaseous carbon dioxide.[8] This step

must be carefully managed to maximize the yield of phenylmalonic acid over the

phenylacetic acid byproduct.
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Acidification & Isolation: The reaction mixture is carefully neutralized with an acid like HCl,

ensuring the temperature does not exceed 30 °C to prevent decarboxylation of the

phenylmalonic acid product.[8] The phenylmalonic acid can be isolated by extraction with

ethyl ether.

Esterification: The isolated phenylmalonic acid is esterified to dimethyl 2-phenylmalonate.

This is achieved by heating a benzene-methanolic solution of the acid with a catalyst (e.g.,

anhydrous HCl or sulfuric acid) at approximately 60 °C for several hours. A large excess of

methanol is required for maximum yield (up to 94%).[8]

Purification: After the reaction, water is added to remove inorganic salts. The organic

solvents are removed by flash distillation, and the final product, dimethyl 2-
phenylmalonate, is separated from the byproduct (methyl phenylacetate) by vacuum

distillation.[8]

Chemical Reactivity and Mechanistic Insights
The reactivity of dimethyl 2-phenylmalonate is dominated by the chemistry of its active

methylene group and the two ester functionalities.

Acidity and Enolate Formation
The proton on the α-carbon is significantly more acidic than in simple dialkyl malonates.[1] This

is a direct consequence of the electronic properties of the phenyl group.

Inductive Effect: The sp² hybridized carbons of the phenyl ring are electron-withdrawing,

which helps to polarize the C-H bond.

Resonance Stabilization: The primary factor is the ability of the phenyl ring to stabilize the

resulting carbanion (enolate) through resonance, delocalizing the negative charge across the

aromatic system.

This enhanced acidity (lower pKa) means that a weaker base can be used for complete

deprotonation compared to what is needed for dimethyl malonate, and the rate of enolate

formation is faster.[1]

Caption: The key role of the resonance-stabilized enolate intermediate.
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Key Synthetic Transformations
Hydrolysis: The two methyl ester groups can be readily hydrolyzed to the corresponding

dicarboxylic acid (phenylmalonic acid) under basic conditions, typically by heating with

aqueous or mixed aqueous-alcoholic solutions.[11][12]

Decarboxylation: Phenylmalonic acid, formed from hydrolysis, will undergo decarboxylation

upon heating to yield phenylacetic acid.[8] The presence of strong electron-withdrawing

groups on the phenyl ring can influence the temperature required for this reaction.[12]

Alkylation: The enolate of dimethyl 2-phenylmalonate is a potent nucleophile used in C-C

bond formation. However, the bulky phenyl group can introduce steric hindrance, potentially

slowing the rate of reaction with bulky alkylating agents compared to the enolate of dimethyl

malonate.[1]

Reduction: The ester groups can be reduced to alcohols using strong reducing agents like

lithium aluminum hydride (LAH). This reaction converts dimethyl 2-phenylmalonate into 2-

phenyl-1,3-propanediol.[13]

Applications in Drug Discovery and Development
Dimethyl 2-phenylmalonate and its diethyl analog are cornerstone reagents in the synthesis

of several classes of pharmaceuticals.

Synthesis of Barbiturates
The most prominent application is in the synthesis of barbiturates, a class of drugs that act as

central nervous system depressants.[14] In this synthesis, a C,C-disubstituted malonic ester is

condensed with urea. To synthesize phenobarbital, for example, diethyl phenylmalonate is first

alkylated with an ethyl group to form diethyl ethylphenylmalonate, which is then condensed

with urea in the presence of a strong base like sodium ethoxide.[3] This reaction forms the

characteristic pyrimidine ring structure of barbiturates.[2]
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Caption: Synthetic pathway from phenylmalonate to phenobarbital.

Intermediate for Other Therapeutics
The malonic ester synthesis pathway, starting with dimethyl 2-phenylmalonate, is adaptable

for creating various substituted arylpropionic acids. This class of compounds includes many

well-known NSAIDs that function by inhibiting cyclooxygenase (COX) enzymes.[2]

Furthermore, derivatives have been explored as specialized drug delivery systems. For

instance, JTT-130, an intestine-specific inhibitor of microsomal triglyceride transfer protein

(MTP), incorporates a diethyl 2-phenylmalonate motif designed to be rapidly hydrolyzed by liver

enzymes, achieving tissue-specific activity.[15]

Safety and Handling
Dimethyl 2-phenylmalonate and its analogs should be handled with appropriate safety

precautions in a laboratory setting.

Hazards: May cause skin, eye, and respiratory irritation.[16]

Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.[17] Avoid breathing
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vapors or mists.

Storage: Store in a cool, dry place in a tightly sealed container.[7]

Fire: Use extinguishing media appropriate for the surrounding environment, such as dry

chemical, carbon dioxide, or foam. Thermal decomposition can release irritating gases.[18]

All chemical products should be treated as having unknown hazards and handled only by

trained professionals.[4]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. talentchemicals.com [talentchemicals.com]

3. benchchem.com [benchchem.com]

4. hoffmanchemicals.com [hoffmanchemicals.com]

5. chemscene.com [chemscene.com]

6. Koch acid | 117-42-0 [chemicalbook.com]

7. Page loading... [wap.guidechem.com]

8. US2881209A - Preparation of phenylmalonic acid - Google Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.researchgate.net/publication/231141383_Molecular_structure_and_infrared_spectra_of_dimethyl_malonate_A_combined_quantum_chemical_and_matrix-isolation_spectroscopic_study
https://www.coleparmer.com/msds/28502.htm
https://digital.library.unt.edu/ark:/67531/metadc101859/m2/1/high_res_d/library-digital-projects-theses-1959-sanders_bennie.pdf
https://www.chemie.unibas.ch/~hilgraf/group/pdf/SI_Chem_Eur_J_2001_7_4470.pdf
https://courseware.cutm.ac.in/wp-content/uploads/2020/12/To-prepare-barbituric-acid-from-urea-and-diethyl-malonate..pdf
https://www.chemsrc.com/en/cas/90-20-0_1234398.html
https://www.benchchem.com/product/b1607057?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/166/A_Comparative_Analysis_of_Diethyl_Phenylmalonate_and_Dimethyl_Malonate_Reactivity.pdf
https://www.talentchemicals.com/blog/what-pharmaceutical-products-can-be-synthesized-using-dimethyl-malonate-1379827.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Synthesis_of_Barbiturate_Analogs_from_Substituted_Malonic_Esters.pdf
https://hoffmanchemicals.com/products/37434-59-6-dimethyl-2-phenylmalonate
https://www.chemscene.com/product/37434-59-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8874779.htm
https://wap.guidechem.com/encyclopedia/diethyl-phenylmalonate-dic807.html
https://patents.google.com/patent/US2881209A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. Diethyl phenylmalonate - Wikipedia [en.wikipedia.org]

10. Diethyl phenylmalonate(83-13-6) 1H NMR spectrum [chemicalbook.com]

11. BJOC - On the hydrolysis of diethyl 2-(perfluorophenyl)malonate [beilstein-journals.org]

12. d-nb.info [d-nb.info]

13. Sciencemadness Discussion Board - Reduction of diethyl phenyl malonate with LAH -
Powered by XMB 1.9.11 [sciencemadness.org]

14. mdpi.com [mdpi.com]

15. bocsci.com [bocsci.com]

16. Diethyl phenylmalonate | C13H16O4 | CID 66514 - PubChem
[pubchem.ncbi.nlm.nih.gov]

17. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

18. WERCS Studio - Application Error [assets.thermofisher.cn]

To cite this document: BenchChem. [Dimethyl 2-phenylmalonate chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607057/docs#dimethyl-2-phenylmalonate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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